Cas no 241154-06-3 (3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)-)

• Product Name: 3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)-
• CAS No: 241154-06-3
• MF: C₁₈H₁₁F₃O₃
• MW: 332.273355722427
• CID: 245652
• PubChem ID: 2735999
• Update Time: 2025-04-19

3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)-
• 5-(4-phenylphenyl)-2-(trifluoromethyl)furan-3-carboxylic acid
• 3-Furancarboxylic acid,5-[1,1'-biphenyl]-4-yl-2-(trifluoromethyl)
• 5-(4-Biphenyl)-2-(trifluoromethyl)furan-3-carboxylic acid
• 5-[1,1A'A inverted exclamation markA'A-biphenyl]-4-yl-2-(trifluoromethyl)-3-furoic acid
• PC5949
• UGZOLBZNUYWBAP-UHFFFAOYSA-N
• SCHEMBL14050010
• 5-([1,1'-Biphenyl]-4-yl)-2-(trifluoromethyl)furan-3-carboxylic acid
• DTXSID50371075
• 241154-06-3

• Inchi： 1S/C18H11F3O3/c19-18(20,21)16-14(17(22)23)10-15(24-16)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H,22,23)
• InChI Key： UGZOLBZNUYWBAP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=C(C2C=CC(C3C=CC=CC=3)=CC=2)O1)(F)F

Computed Properties

• Exact Mass: 332.06600
• Monoisotopic Mass: 332.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44000
• LogP: 5.33060